Cas no 1982760-73-5 (dihydrochloride)

• Product Name: dihydrochloride
• CAS No: 1982760-73-5
• MF: C₁₂H₁₈ClFN₂
• MW: 244.736125469208
• MDL: MFCD13857371
• CID: 5172939
• Update Time: 2026-03-04

dihydrochloride Chemical and Physical Properties

Names and Identifiers

• dihydrochloride

• MDL： MFCD13857371
• Inchi： 1S/C12H17FN2.ClH/c13-11-9-10(14)5-6-12(11)15-7-3-1-2-4-8-15;/h5-6,9H,1-4,7-8,14H2;1H
• InChI Key： RBSVCOJHLHGUSX-UHFFFAOYSA-N
• SMILES： FC1C=C(N)C=CC=1N1CCCCCC1.Cl

Additional information on dihydrochloride

Recent Advances in the Study of 1982760-73-5 and Its Dihydrochloride Derivative in Chemical Biology and Medicine

The compound 1982760-73-5, along with its dihydrochloride derivative, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications. The dihydrochloride form, in particular, has been the focus of recent studies due to its enhanced solubility and bioavailability, which are critical factors for drug development.

Recent research has explored the mechanism of action of 1982760-73-5 and its dihydrochloride derivative, particularly in the context of targeted therapies. Studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymatic pathways involved in disease progression. For instance, in oncology research, the dihydrochloride form has been shown to effectively inhibit key signaling pathways in cancer cells, leading to reduced proliferation and increased apoptosis.

In addition to its therapeutic potential, the pharmacokinetic properties of 1982760-73-5 dihydrochloride have been extensively studied. Recent findings indicate that this compound has a favorable absorption and distribution profile, making it a viable candidate for oral administration. Furthermore, its metabolic stability and minimal off-target effects have been highlighted as significant advantages in preclinical models.

The synthesis and optimization of 1982760-73-5 dihydrochloride have also been a focus of recent investigations. Researchers have developed novel synthetic routes to improve yield and purity, addressing previous challenges in large-scale production. These advancements are expected to facilitate further clinical development and commercialization of this compound.

Looking ahead, ongoing studies are aimed at elucidating the full therapeutic potential of 1982760-73-5 dihydrochloride in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued exploration of this compound and its derivatives holds great promise for the development of next-generation therapeutics in chemical biology and medicine.